![molecular formula C25H36N4O3 B4065964 2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine](/img/structure/B4065964.png)
2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine
Overview
Description
2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine, commonly known as ADAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ADAP belongs to the class of adamantylphenylamines and has shown promising results in various studies related to neurological disorders, cancer, and inflammation.
Scientific Research Applications
Synthesis and Chemical Properties
Adamantane derivatives, including 2-adamantyl{5-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]-2-nitrophenyl}amine, are synthesized through various chemical reactions involving adamantyl isothiocyanate and secondary amines, leading to carbothioamides and dicarbothioamides. These compounds have been further reacted with various reagents to yield a wide range of products with potential biological activities (Al-Abdullah et al., 2015; El-Emam et al., 2004). Additionally, adamantylation of saturated nitrogen-containing heterocycles has been explored, highlighting the significance of the adamantyl radical in enhancing the biological potency of nitrogen heterocycles (Butov & Mokhov, 2014).
Biological Activities and Applications
Antimicrobial Activity : Adamantane derivatives have been extensively studied for their antimicrobial properties. Compounds synthesized from adamantyl isothiocyanate have shown potent antibacterial activity against various Gram-positive and Gram-negative bacteria and the yeast-like fungus Candida albicans (Al-Abdullah et al., 2015).
Antiviral and Anti-HIV-1 Activity : Some adamantane derivatives, especially those involving 1,3,4-oxadiazoles and 1,3,4-oxadiazoline-2-thiones, have been evaluated for their antiviral activities, including anti-HIV-1 effects, showing potential as therapeutic agents in viral infections (El-Emam et al., 2004).
Neuroprotective Agents : Fluorescent heterocyclic adamantane amines have been developed as multifunctional neuroprotective agents, showing promise in inhibiting N-methyl-d-aspartate (NMDA) receptor/ion channels, calcium channels, and nitric oxide synthase, alongside demonstrating antioxidant properties. This multifunctionality suggests their potential application in neuroprotection and neurological assay development (Joubert et al., 2011).
Anti-inflammatory Activity : The synthesis of N-substituted and S-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols has led to compounds with significant anti-inflammatory activity, demonstrating the therapeutic potential of adamantane derivatives in treating inflammation (Al-Abdullah et al., 2014).
properties
IUPAC Name |
1-[4-[3-(2-adamantylamino)-4-nitrophenyl]piperazin-1-yl]-2,2-dimethylpropan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H36N4O3/c1-25(2,3)24(30)28-8-6-27(7-9-28)20-4-5-22(29(31)32)21(15-20)26-23-18-11-16-10-17(13-18)14-19(23)12-16/h4-5,15-19,23,26H,6-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPCWEOFKEKKGAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NC3C4CC5CC(C4)CC3C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H36N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-1-{4-[4-nitro-3-(tricyclo[3.3.1.1~3,7~]dec-2-ylamino)phenyl]piperazin-1-yl}propan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.